Cas no 331834-13-0 (Benzofuran-5-ylboronic acid)

Benzofuran-5-ylboronic acid Properties

Names and Identifiers

• Benzofuran-5-ylboronic acid
• 1-benzofuran-5-ylboronic acid
• Benzofuran-2-boronic acid
• BENZOFURAN-5-BORONIC ACID
• Boronic acid, B-5-benzofuranyl-
• 1-Benzofuran-5-boronic acid
• 5-benzofuranboronic acid
• 5-benzofuranylboronic acid
• Benzo[b]furan-5-boronic acid
• BENZOFURAN-5-YL-5-BORONIC ACID
• +Expand

• MDL： MFCD04038999
• InChIKey： WYXQQAYIAJRORT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7BO3/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5,10-11H
• SMILES： OB(O)C1=CC=C2OC=CC2=C1

Computed Properties

• Exact Mass: 162.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 12

Experimental Properties

• LogP: 0.11260
• PSA: 53.60000
• Boiling Point: 340.4°C at 760 mmHg
• Color/Form: Pale-yellow to Yellow-brown Solid

Benzofuran-5-ylboronic acid Security Information

• Dangerous goods sign： C
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

Benzofuran-5-ylboronic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents